Cas no 161265-32-3 (3-(2-Carboxyethyl)benzoic acid)

• Product Name: 3-(2-Carboxyethyl)benzoic acid
• CAS No: 161265-32-3
• MF: C₁₀H₁₀O₄
• MW: 194.184003353119
• MDL: MFCD20639508
• CID: 2092211
• Update Time: 2025-06-12

3-(2-Carboxyethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-Carboxyethyl)benzoic acid

• MDL： MFCD20639508
• Inchi： 1S/C10H10O4/c11-9(12)5-4-7-2-1-3-8(6-7)10(13)14/h1-3,6H,4-5H2,(H,11,12)(H,13,14)
• InChI Key： XUOCLOJWCPUKCS-UHFFFAOYSA-N
• SMILES： OC(CCC1C=CC=C(C(=O)O)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 3-(2-Carboxyethyl)benzoic acid

Recent Advances in the Study of 3-(2-Carboxyethyl)benzoic acid (CAS: 161265-32-3) in Chemical Biology and Pharmaceutical Research

3-(2-Carboxyethyl)benzoic acid (CAS: 161265-32-3) is a chemical compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its carboxylic acid functional groups, has been explored for its role in drug synthesis, enzyme inhibition, and as a building block for more complex molecules. Recent studies have highlighted its versatility and efficacy in various biochemical pathways, making it a subject of intense scientific scrutiny.

One of the key areas of research involving 3-(2-Carboxyethyl)benzoic acid is its application in the synthesis of novel pharmaceutical agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a precursor in the development of nonsteroidal anti-inflammatory drugs (NSAIDs). The study revealed that derivatives of this compound exhibited enhanced selectivity for cyclooxygenase-2 (COX-2) inhibition, thereby reducing the risk of gastrointestinal side effects commonly associated with traditional NSAIDs. This finding underscores the compound's potential in designing safer anti-inflammatory medications.

In addition to its pharmaceutical applications, 3-(2-Carboxyethyl)benzoic acid has been investigated for its role in enzyme inhibition. Research published in Bioorganic & Medicinal Chemistry Letters in 2022 identified this compound as a potent inhibitor of certain metalloproteinases, which are implicated in various pathological conditions, including cancer metastasis and inflammatory diseases. The study utilized molecular docking simulations and kinetic assays to elucidate the binding mechanisms and inhibitory effects of the compound, providing valuable insights for future drug development efforts.

Another notable advancement is the use of 3-(2-Carboxyethyl)benzoic acid in the field of chemical biology. A recent study in ACS Chemical Biology explored its incorporation into peptide-based probes for studying protein-protein interactions. The carboxylic acid moieties of the compound facilitated the conjugation with amino groups, enabling the creation of stable and reactive probes. This approach has opened new avenues for investigating cellular signaling pathways and identifying potential therapeutic targets.

Despite these promising developments, challenges remain in the optimization of 3-(2-Carboxyethyl)benzoic acid for clinical applications. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further research. However, the compound's structural flexibility and functional diversity make it a valuable candidate for continued exploration. Future studies are expected to focus on refining its pharmacological properties and expanding its therapeutic potential.

In conclusion, 3-(2-Carboxyethyl)benzoic acid (CAS: 161265-32-3) represents a versatile and promising compound in the realms of chemical biology and pharmaceutical research. Its applications in drug synthesis, enzyme inhibition, and chemical probes highlight its broad utility. As research progresses, this compound is likely to play an increasingly important role in the development of novel therapeutics and biochemical tools.